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Compound of Interest

Compound Name: Fluoroethane

Cat. No.: B3028841

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of fluoroethane (CAS 353-36-6), a colorless, odorless, and flammable gas.
Adherence to these procedures is critical to mitigate risks and ensure operational integrity.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling fluoroethane, a comprehensive approach to personal protection is non-
negotiable. The following table summarizes the recommended PPE for various operations.
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) o shoes. Chemical- ) ) )
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Ventilated Hood

Safety glasses with _
) ) resistant gloves (e.g., o
side shields a properly functioning

Neoprene, Butyl
Rubber) are
recommended.

chemical fume hood.

Flame-resistant lab
coat. Cold-insulating

gloves should be worn _ _
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Connecting/Disconnec  Safety goggles and a over chemical- ) ]
. ) ) ] in a well-ventilated
ting Cylinders face shield resistant gloves to
area.

protect against
frostbite from the

liquefied gas.

A positive-pressure,

Emergency (e.g.,

Gas-tight chemical

splash goggles

A fully encapsulated,
chemical- and vapor-
protective suit. Inner
and outer chemical-

resistant gloves.

full-facepiece self-
contained breathing
apparatus (SCBA) or
a positive-pressure

supplied-air respirator

with escape SCBA.[1]

Note on Glove Selection: Specific breakthrough time data for fluoroethane is not readily
available. Therefore, the selection of glove material should be based on a conservative
approach, considering its flammability and potential to decompose into hazardous substances
like hydrogen fluoride. Materials such as neoprene and butyl rubber are generally
recommended for handling a range of chemicals and are a prudent choice.[2] Always inspect
gloves for any signs of degradation or perforation before use.

Quantitative Data for Fluoroethane
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This table provides key quantitative data for fluoroethane to inform your risk assessments and
handling procedures.

Parameter Value Source
Molecular Weight 48.06 g/mol [3114]
Boiling Point -37.1 °C (-34.8 °F) [3]
Vapor Pressure 6.84e+03 mmHg at 25 °C [3]
ACGIH TLV-TWA (8-hour) 2.5 mg/m3 (as F) [51[6]
OSHA PEL-TWA (8-hour) 2.5 mg/m3 (as F) [5][6]

Operational Plan for Handling Fluoroethane

A systematic approach to handling fluoroethane is crucial for safety. The following workflow
outlines the key steps from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,1-DICHLORO-1-FLUOROETHANE | Occupational Safety and Health Administration
[osha.gov]

2. safety.fsu.edu [safety.fsu.edu]

3. echemi.com [echemi.com]

4. Ethane, fluoro- (CAS 353-36-6) - Chemical & Physical Properties by Cheméo
[chemeo.com]

5. airgas.com [airgas.com]

6. airgas.com [airgas.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Fluoroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028841#personal-protective-equipment-for-
handling-fluoroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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